Cas no 1408279-26-4 (4-Iodo-3,5-bis(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-3,5-bis(trifluoromethyl)pyridine
• CAS No: 1408279-26-4
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• MDL: MFCD23382287
• CID: 4908484
• Update Time: 2026-02-27

4-Iodo-3,5-bis(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-iodopyridine
• 4-Iodo-3,5-bis(trifluoromethyl)pyridine
• 4-Iodo-3,5-bis-trifluoromethyl-pyridine

• MDL： MFCD23382287
• Inchi： 1S/C7H2F6IN/c8-6(9,10)3-1-15-2-4(5(3)14)7(11,12)13/h1-2H
• InChI Key： ZRZUYFMOVNNHEI-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(F)(F)F)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 203
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-3,5-bis(trifluoromethyl)pyridine

Introduction to 4-Iodo-3,5-bis(trifluoromethyl)pyridine (CAS No. 1408279-26-4)

4-Iodo-3,5-bis(trifluoromethyl)pyridine, with the chemical formula C₈H₂F₆I, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound is characterized by the presence of two trifluoromethyl groups at the 3 and 5 positions of the pyridine ring, flanked by an iodine substituent at the 4 position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The CAS No. 1408279-26-4 uniquely identifies this compound in scientific literature and commercial databases, facilitating its recognition and use in research and industrial applications. The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. In contrast, the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the utility of 4-Iodo-3,5-bis(trifluoromethyl)pyridine in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The combination of electron-withdrawing trifluoromethyl groups and the electron-donating nature of the pyridine ring creates a scaffold that can be fine-tuned to modulate enzyme activity. For instance, studies have demonstrated its role as a precursor in developing small-molecule inhibitors that disrupt signaling pathways critical for tumor growth and progression.

Moreover, the agrochemical sector has explored this compound for its potential as a lead molecule in creating novel pesticides and herbicides. The fluorinated pyridine core is known to improve the environmental persistence and efficacy of agrochemicals while reducing their toxicity to non-target organisms. Research has shown promising results in using 4-Iodo-3,5-bis(trifluoromethyl)pyridine to develop compounds that exhibit potent activity against resistant weed species without harming crops.

The synthesis of 4-Iodo-3,5-bis(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation with iodine sources under controlled conditions, followed by selective trifluoromethylation using reagents such as trifluoromethyl iodide or copper-mediated processes. The efficiency and scalability of these synthetic routes are crucial for industrial production, ensuring high yields and purity levels required for pharmaceutical applications.

In terms of biological activity, preliminary studies have indicated that derivatives of 4-Iodo-3,5-bis(trifluoromethyl)pyridine may possess properties relevant to central nervous system (CNS) disorders. The structural motif is reminiscent of known neuroactive compounds that interact with specific receptors or enzymes implicated in neurological diseases. Further investigation into its pharmacological profile could uncover new therapeutic avenues or serve as a scaffold for designing next-generation CNS drugs.

The compound's stability under various storage conditions is another critical factor influencing its practicality in research and industrial settings. Proper handling and storage protocols must be followed to prevent degradation, particularly when exposed to light or moisture. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess purity levels.

As computational chemistry methods advance, virtual screening approaches are being increasingly employed to identify potential applications for 4-Iodo-3,5-bis(trifluoromethyl)pyridine. Molecular docking simulations can predict its interaction with biological targets, providing insights into its mechanism of action and potential therapeutic utility. These computational tools complement experimental efforts by rapidly evaluating large libraries of compounds for their suitability in drug discovery programs.

The regulatory landscape also plays a significant role in the adoption of this compound across different industries. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and other regional bodies ensures that any derivative or application involving 4-Iodo-3,5-bis(trifluoromethyl)pyridine meets safety and efficacy standards before reaching the market.

In conclusion,4-Iodo-3,5-bis(trifluoromethyl)pyridine (CAS No. 1408279-26-4) represents a versatile building block with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacokinetic properties. Continued research into its synthesis, reactivity, and biological effects will likely expand its utility further into emerging fields such as precision medicine and sustainable agriculture.